Cas no 1079659-44-1 ((1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethylamine)

(1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethylamine structure
1079659-44-1 structure
Product Name:(1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethylamine
CAS No:1079659-44-1
MF:C10H12F3NO
MW:219.203593254089
MDL:MFCD08438421
CID:2184353
PubChem ID:28493405
Update Time:2023-10-30

(1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethylamine
    • (1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoro-ethanamine
    • CS-0305930
    • (1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-amine
    • AKOS015925029
    • (R)-1-(4-Ethoxyphenyl)-2,2,2-trifluoroethan-1-amine
    • EN300-7494527
    • AKOS015916898
    • JYVFWICHKIJYQB-SECBINFHSA-N
    • 1079659-44-1
    • SCHEMBL4235559
    • (1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethanamine
    • Benzenemethanamine, 4-ethoxy-.alpha.-(trifluoromethyl)-, (.alpha.R)-
    • MDL： MFCD08438421
    • Inchi： 1S/C10H12F3NO/c1-2-15-8-5-3-7(4-6-8)9(14)10(11,12)13/h3-6,9H,2,14H2,1H3/t9-/m1/s1
    • InChI Key： JYVFWICHKIJYQB-SECBINFHSA-N
    • SMILES： FC([C@@H](C1C=CC(=CC=1)OCC)N)(F)F

Computed Properties

  • Exact Mass: 219.08709849g/mol
  • Monoisotopic Mass: 219.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2Ų

(1R)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethylamine Pricemore >>

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